Cas no 177082-76-7 (9-fluoro-2,4-dimethyl-5-phenylbenzo[b]pyrimido[4,5-h][1,6]naphthyridine-1,3,6(2H,4H,5H)-trione)

• Product Name: 9-fluoro-2,4-dimethyl-5-phenylbenzo[b]pyrimido[4,5-h][1,6]naphthyridine-1,3,6(2H,4H,5H)-trione
• CAS No: 177082-76-7
• MF: C₂₂H₁₅FN₄O₃
• MW: 402.377907991409
• CID: 1363969
• PubChem ID: 2785892
• Update Time: 2025-04-20

9-fluoro-2,4-dimethyl-5-phenylbenzo[b]pyrimido[4,5-h][1,6]naphthyridine-1,3,6(2H,4H,5H)-trione Chemical and Physical Properties

Names and Identifiers

• 9-fluoro-2,4-dimethyl-5-phenylbenzo[b]pyrimido[4,5-h][1,6]naphthyridine-1,3,6(2H,4H,5H)-trione
• 9-fluoro-2,4-dimethyl-5-phenyl-1,2,3,4,5,6-hexahydrobenzo[b]pyrimido[4,5-h][1,6]naphthyridine-1,3,6-trione
• Oprea1_596099
• DTXSID30382967
• ZINC01042016
• CCG-233134
• 177082-76-7
• 14-Fluoro-4,6-dimethyl-8-phenyl-4,6,8,18-tetrazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2(7),11,13,15,17-hexaene-3,5,9-trione

• Inchi： 1S/C22H15FN4O3/c1-25-19-17(21(29)26(2)22(25)30)18-15(11-12-10-13(23)8-9-16(12)24-18)20(28)27(19)14-6-4-3-5-7-14/h3-11H,1-2H3
• InChI Key： CKOHQSUEVQAQMR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=C1C(N(C3C=CC=CC=3)C3=C(C(N(C)C(N3C)=O)=O)C1=N2)=O

Computed Properties

• Exact Mass: 402.11295
• Monoisotopic Mass: 402.11281852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.82